Cas no 379255-62-6 (2-(1,3-benzothiazol-2-yl)-3-(2,5-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile)

• Product Name: 2-(1,3-benzothiazol-2-yl)-3-(2,5-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile
• CAS No: 379255-62-6
• MF: C₁₈H₁₅N₃S₂
• MW: 337.461800813675
• CID: 5228416
• Update Time: 2026-03-07

2-(1,3-benzothiazol-2-yl)-3-(2,5-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Benzothiazol-2-yl)-3-[(2,5-dimethylphenyl)amino]-3-sulfanylprop-2-enenitrile
• 2-(1,3-benzothiazol-2-yl)-3-(2,5-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile

• Inchi： 1S/C18H15N3S2/c1-11-7-8-12(2)15(9-11)20-17(22)13(10-19)18-21-14-5-3-4-6-16(14)23-18/h3-9,20,22H,1-2H3
• InChI Key： XBVGTQVOIMWWAJ-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2N=1)(C#N)=C(S)NC1C=C(C)C=CC=1C

Additional information on 2-(1,3-benzothiazol-2-yl)-3-(2,5-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile

Comprehensive Overview of 2-(1,3-Benzothiazol-2-yl)-3-(2,5-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile (CAS No. 379255-62-6)

2-(1,3-Benzothiazol-2-yl)-3-(2,5-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile (CAS No. 379255-62-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The compound's intricate name reflects its complex molecular architecture, which combines a benzothiazole moiety with a dimethylphenyl group and a sulfanylprop-2-enenitrile backbone. This combination of functional groups makes it a subject of interest for researchers exploring novel materials, pharmaceuticals, and agrochemicals.

One of the most frequently searched questions about this compound revolves around its synthesis and reactivity. Researchers often inquire about the optimal conditions for its preparation, as well as its stability under different environmental conditions. The presence of both amino and sulfanyl groups in the molecule suggests potential for diverse chemical transformations, making it a versatile intermediate in organic synthesis. Recent studies have highlighted its utility in the development of fluorescent probes and bioimaging agents, owing to the benzothiazole core's inherent luminescent properties.

Another area of growing interest is the compound's potential role in sustainable chemistry. With the global push toward greener alternatives, scientists are investigating whether 2-(1,3-benzothiazol-2-yl)-3-(2,5-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile can be synthesized using eco-friendly methodologies, such as catalysis or solvent-free reactions. This aligns with the broader trend of reducing the environmental footprint of chemical processes, a topic frequently searched in academic and industrial circles.

The compound's biological activity is another hot topic among researchers. Preliminary studies suggest that derivatives of this molecule may exhibit antimicrobial or antioxidant properties, sparking curiosity about its potential applications in pharmaceutical development. However, further research is needed to fully elucidate its mechanisms of action and therapeutic potential. This aligns with the increasing demand for novel drug candidates in the face of rising antibiotic resistance and other global health challenges.

From a material science perspective, the compound's unique structure offers opportunities for innovation. Its conjugated system and electron-rich components make it a candidate for use in organic electronics, such as OLEDs or sensors. Given the rapid advancement of flexible and wearable technologies, this application area is highly relevant to current market trends and frequently searched by engineers and material scientists.

In terms of analytical characterization, techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to study this compound. Researchers often search for detailed spectroscopic data or crystal structures to aid in their work, underscoring the importance of thorough documentation in scientific literature.

As with any specialized chemical, proper handling and storage of 2-(1,3-benzothiazol-2-yl)-3-(2,5-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile are crucial considerations. While not classified as hazardous under standard regulations, best practices for laboratory safety should always be followed. This includes using appropriate personal protective equipment and maintaining proper ventilation during experiments.

The future research directions for this compound are likely to focus on structure-activity relationships and derivatization strategies to unlock its full potential. With the growing integration of computational chemistry and AI-driven drug discovery, we may see accelerated progress in understanding and applying this molecule in various domains.

In conclusion, 2-(1,3-benzothiazol-2-yl)-3-(2,5-dimethylphenyl)amino-3-sulfanylprop-2-enenitrile (CAS No. 379255-62-6) represents a fascinating case study in modern chemical research. Its multifaceted nature bridges organic chemistry, materials science, and pharmaceutical development, making it a compound worth watching as new applications continue to emerge in response to global scientific and technological challenges.